Cas no 2751610-34-9 (1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride)

• Product Name: 1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride
• CAS No: 2751610-34-9
• MF: C₈H₁₄ClF₂NO₄
• MW: 261.65086889267
• CID: 6353898
• PubChem ID: 165660291
• Update Time: 2025-05-20

1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2751610-34-9
• 1,4-diethyl 3-amino-2,2-difluorobutanedioate hydrochloride
• EN300-37327579
• 1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride

• Inchi： 1S/C8H13F2NO4.ClH/c1-3-14-6(12)5(11)8(9,10)7(13)15-4-2;/h5H,3-4,11H2,1-2H3;1H
• InChI Key： UAIDVKRXTSOBNE-UHFFFAOYSA-N
• SMILES： Cl.FC(C(=O)OCC)(C(C(=O)OCC)N)F

Computed Properties

• Exact Mass: 261.0579419g/mol
• Monoisotopic Mass: 261.0579419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6Ų

Additional information on 1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride

Introduction to 1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride (CAS No. 2751610-34-9)

1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2751610-34-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this compound, particularly its bifunctional nature with both amino and difluorobutane groups, contribute to its versatility in chemical modifications and biological interactions.

The 1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride molecule is characterized by a hydrochloride salt form, which enhances its solubility and stability under various conditions. This makes it particularly useful in pharmaceutical formulations where solubility is a critical factor for drug delivery systems. The presence of the difluoro group in the molecular structure is noteworthy, as fluorinated compounds often exhibit improved metabolic stability and bioavailability when incorporated into drug molecules.

In recent years, there has been a growing interest in fluorinated derivatives due to their unique physicochemical properties. The difluorobutane moiety in 1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride contributes to its potential as a building block for more complex pharmacophores. Researchers have been exploring the synthesis of novel fluorinated compounds as part of efforts to develop next-generation therapeutics with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential role in the development of enzyme inhibitors. The amino group provides a site for hydrogen bonding interactions with target enzymes, while the difluorobutane group can modulate the electronic properties of the molecule, influencing its binding affinity. Such structural features are crucial for designing molecules that can selectively interact with biological targets without off-target effects.

Recent studies have highlighted the importance of fluorine atoms in drug design due to their ability to influence metabolic pathways and improve pharmacokinetic profiles. For instance, fluorine substitution can increase the lipophilicity of a molecule, enhancing its ability to cross cell membranes. Additionally, fluorine atoms can participate in dipole-dipole interactions with biological targets, leading to stronger binding affinities. These properties make compounds like 1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride valuable candidates for further investigation.

The synthesis of 1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into organic molecules is often challenging due to their high reactivity and tendency to undergo unwanted side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex structures with high precision.

In the context of drug discovery, 1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride serves as a versatile intermediate that can be further modified to produce more complex derivatives. Researchers have been exploring various functionalization strategies to enhance its biological activity. For example, replacing one of the ethyl groups with a halogen or another heteroatom could alter its interaction profile with biological targets.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability during storage and transportation. This is particularly important for pharmaceutical applications where maintaining the integrity of active ingredients is crucial. The stability of 1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride under different environmental conditions has been thoroughly investigated by researchers to ensure its suitability for industrial-scale production.

One area where this compound shows promise is in the development of antiviral agents. Viruses often rely on specific enzymes for their replication cycle, making them attractive targets for drug intervention. The ability of 1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride to interact with enzymes through hydrogen bonding and dipole interactions makes it a potential candidate for inhibiting viral replication.

Another emerging application is in the field of anticancer research. Cancer cells often exhibit altered metabolic pathways that can be exploited for therapeutic purposes. The structural features of this compound make it a candidate for developing inhibitors that target specific enzymes involved in cancer cell metabolism. By disrupting these pathways, researchers aim to develop treatments that selectively kill cancer cells while minimizing side effects on healthy cells.

The use of computational methods has also played a significant role in studying 1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help identify potential lead compounds for further development.

In conclusion,1,4-Diethyl 3-amino-2,2-difluorobutanedioate hydrochloride (CAS No. 2751610-34-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics across various disease areas. As research continues to uncover new applications for this compound,1,4-Diethyl 3-amino-2，